Cas no 885223-65-4 (5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine)

5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with a bromine atom at the 5-position and a methyl group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. Its well-defined chemical properties make it valuable for constructing complex heterocyclic frameworks, supporting drug discovery and material science applications. High purity and stability ensure consistent performance in synthetic workflows.
